Cas no 1229-75-0 (Benzene,1-(2,2-diphenylethenyl)-4-fluoro-)
1229-75-0 structure
Product Name:Benzene,1-(2,2-diphenylethenyl)-4-fluoro-
Benzene,1-(2,2-diphenylethenyl)-4-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(2,2-diphenylethenyl)-4-fluoro-
- 1-(2,2-diphenylethenyl)-4-fluorobenzene
- BRN 2560448
- (4-FLUORO-BENZOYLAMINO)-ACETICACID
- ETHYLENE, 1,1-DIPHENYL-2-(p-FLUOROPHENYL)-
- 1,1-Diphenyl-2-(p-fluorophenyl)ethylene
- 1229-75-0
- DTXSID60153783
- Ethylene, 2-(p-fluorophenyl)-1,1-diphenyl-
- BNJ4AWD6BL
- Benzene, 1-(2,2-diphenylethenyl)-4-fluoro-
-
- Inchi: 1S/C20H15F/c21-19-13-11-16(12-14-19)15-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-15H
- InChI Key: CHZXUCYQBQPJOW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 274.11585
- Monoisotopic Mass: 274.115779
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 6.2
Experimental Properties
- Density: 1.127
- Boiling Point: 358.2°Cat760mmHg
- Flash Point: 188.7°C
- Refractive Index: 1.631
- PSA: 0
Benzene,1-(2,2-diphenylethenyl)-4-fluoro- Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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